Ethyl 4-(piperazin-1-yl)benzoate
Cat. No. B030515
Key on ui cas rn:
80518-57-6
M. Wt: 234.29 g/mol
InChI Key: OQEHTFFLOHTFSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][N:11]([c:14]2[cH:15][cH:16][c:17]([C:18](=[O:19])[O:20][CH2:21][CH3:22])[cH:23][cH:24]2)[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[Cl:32][CH2:33][Cl:34].[F:25][C:26]([F:27])([F:28])[C:29]([OH:30])=[O:31]>>[NH:8]1[CH2:9][CH2:10][N:11]([c:14]2[cH:15][cH:16][c:17]([C:18](=[O:19])[O:20][CH2:21][CH3:22])[cH:23][cH:24]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1ccc(N2CCN(C(=O)OC(C)(C)C)CC2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1ccc(N2CCNCC2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
